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Compound of Interest

Compound Name: 5-Hexynenitrile

Cat. No.: B081637

An In-depth Technical Guide to 5-Hexynenitrile: Synonyms and Alternative Names

For researchers, scientists, and professionals in drug development, the precise identification of
chemical compounds is paramount. This guide provides a comprehensive overview of the
synonyms, alternative names, and chemical identifiers for 5-Hexynenitrile.

Chemical Identity of 5-Hexynenitrile

5-Hexynenitrile is a bifunctional organic molecule containing both a terminal alkyne and a
nitrile functional group. This unique structure makes it a valuable building block in organic
synthesis, particularly for the construction of nitrogen-containing heterocyclic compounds and
other complex molecular architectures.

Synonyms and Identifiers

The following table summarizes the various hames and identifiers associated with 5-
Hexynenitrile, facilitating its unambiguous identification in literature, patents, and chemical
databases.[1][2]
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Category

Identifier

Source(s)

IUPAC Name

hex-5-ynenitrile

PubChem[1]

Common Synonyms

5-Cyano-1-pentyne

Sigma-Aldrich, Cheméo[2]

5-cyanopent-1-yne Cheméo[2]
CAS Number 14918-21-9 Sigma-Aldrich, PubChem[1]
Molecular Formula CeH7N PubChem[1]
Linear Formula HC=C(CH2)sCN Sigma-Aldrich
SMILES C#CCCCC#N PubChem[1]
1S/C6H7N/c1-2-3-4-5-6-
InChl PubChem[1]
7/h1H,3-5H2
JZYKFLLRVPPISG-
InChl Key PubChem[1]
UHFFFAOYSA-N
PubChem CID 139852 PubChem[1]
MDL Number MFCD00001978 Sigma-Aldrich
EC Number 604-677-9 PubChem[1]
Beilstein/REAXYS No. 1735926 Sigma-Aldrich
DSSTox Substance 1D DTXSID10164187 PubChem[1]

Logical Relationship of Identifiers

The various identifiers for 5-Hexynenitrile are interconnected, providing a hierarchical and
cross-referenced system for its identification. The following diagram illustrates this relationship.
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Interconnectivity of 5-Hexynenitrile Identifiers
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Caption: Relationship between different identifiers for 5-Hexynenitrile.

This guide is intended for informational purposes for a technical audience. For detailed
experimental protocols and safety information, please refer to the relevant literature and safety
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data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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